![molecular formula C8H18<br>CH3CH(CH3)CH2(CH2)3CH3<br>C8H18 B165363 2-Methylheptane CAS No. 592-27-8](/img/structure/B165363.png)
2-Methylheptane
Overview
Description
2-Methylheptane is a colorless liquid and a hydrocarbon, which is part of the branched alkane family . It is one of the isomers of octane .
Synthesis Analysis
This compound has been gaining more industrial and academic interests as a gasoline additive to replace methyl tert-butyl ether . Traditionally, it is obtained by carrying out the reaction in the reactor followed by three distillation columns .Molecular Structure Analysis
The molecular formula of this compound is C8H18 . Its structural formula is (CH3)2CH(CH2)4CH3 .Chemical Reactions Analysis
A recent experimental and kinetic modeling study of large 2-methylalkanes validated a chemical kinetic model for this compound against experimental data obtained in a premixed flame, non-premixed flame, shock tube, and perfectly stirred reactor .Physical And Chemical Properties Analysis
This compound has a molecular weight of 114.23 g/mol . It is a hydrocarbon and one of the isomers of octane .Scientific Research Applications
Combustion and Fuel Research
Research on 2-Methylheptane has been substantial in the area of combustion and fuel research. Studies have explored its role in improving the combustion of conventional and alternative fuels. This compound, among other hydrocarbons, has been studied as a surrogate component for conventional diesel fuels derived from petroleum, synthetic Fischer–Tropsch diesel, and jet fuels derived from coal, natural gas, biomass, and renewable diesel and jet fuels derived from bioderived fats and oils. These studies have yielded new experimental results and provided low- and high-temperature chemical kinetic models for the oxidation of related hydrocarbons in jet-stirred reactors, operated under a range of conditions relevant to practical applications (Karsenty et al., 2012).
Additionally, the autoignition characteristics of this compound and its isomers have been extensively studied to understand their behavior in various fuels, like aviation kerosene and diesel. These studies have provided insights into the reactivity regimes of these hydrocarbons, including the negative temperature coefficient regime, and helped quantify the influence of methyl substitution on the reactivity of alkanes (Wang et al., 2013).
Environmental Impact and Biodegradation
This compound's environmental impact, particularly in the context of petroleum spills, has been a research focus. Studies have investigated the methanogenic biodegradation of C7 and C8 iso-alkanes like this compound. These studies have revealed isomer-specific metabolism under methanogenic conditions and proposed activation mechanisms involving novel microbes, shedding light on the fate of such hydrocarbons in environments impacted by petroleum and refined products (Abu Laban et al., 2015).
Chemical Process Design and Optimization
This compound has also been a subject in the field of chemical process design and optimization. Research has focused on the production of chemicals like 2-methoxy-2-methylheptane (MMH), proposed as a gasoline additive. Studies have explored various process configurations, such as reactive distillation and intensified column with side-reactor configuration, to improve the economic and energy performance of the MMH production process. These studies have proposed innovative process configurations and optimal design parameters, significantly reducing capital and operating costs while achieving high MMH yields (Hussain et al., 2017).
Mechanism of Action
Target of Action
2-Methylheptane is a branched-chain alkane and an isomer of octane . It is a flammable colorless liquid used as fuel . .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For example, temperature and pressure can affect its state (liquid or gas) and therefore its usability as a fuel . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methylheptane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18/c1-4-5-6-7-8(2)3/h8H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVSWJIKNEAIKJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
||
Record name | 2-METHYLHEPTANE | |
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DSSTOX Substance ID |
DTXSID2060460 | |
Record name | 2-Methylheptane | |
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Molecular Weight |
114.23 g/mol | |
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Physical Description |
Colorless liquid; [ICSC], COLOURLESS LIQUID. | |
Record name | 2-Methylheptane | |
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Record name | 2-METHYLHEPTANE | |
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Boiling Point |
116 °C | |
Record name | 2-METHYLHEPTANE | |
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Flash Point |
4.4 °C | |
Record name | 2-METHYLHEPTANE | |
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Solubility |
Solubility in water: none | |
Record name | 2-METHYLHEPTANE | |
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Density |
Relative density (water = 1): 0.698 | |
Record name | 2-METHYLHEPTANE | |
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Vapor Density |
Relative vapor density (air = 1): 3.9 | |
Record name | 2-METHYLHEPTANE | |
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Vapor Pressure |
20.7 [mmHg], Vapor pressure, kPa at 38 °C: 5.3 | |
Record name | 2-Methylheptane | |
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Record name | 2-METHYLHEPTANE | |
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CAS RN |
592-27-8, 26635-64-3, 28777-67-5 | |
Record name | 2-Methylheptane | |
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Record name | 2-Methylheptane | |
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Record name | 2-METHYLHEPTANE | |
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Record name | 2-Methylheptane | |
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Record name | 2-METHYLHEPTANE | |
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Melting Point |
-109 °C | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the branched structure of 2-methylheptane impact its combustion properties compared to linear alkanes like n-octane?
A1: Both experimental data and model predictions indicate that this compound exhibits lower reactivity in flames compared to n-octane. This is attributed to its decreased ability to populate the hydrogen radical pool, a crucial factor in high-temperature combustion [, , ]. Additionally, this compound demonstrates lower laminar flame speeds than mono-methylated octane isomers, suggesting that an increase in methyl substitutions leads to decreased reactivity [].
Q2: What is the significance of propene chemistry in the high-temperature ignition of 2,5-dimethylhexane?
A2: Accurate prediction of high-temperature ignition delay in 2,5-dimethylhexane relies heavily on the accurate representation of propene chemistry within the kinetic model [].
Q3: How does the position of the methyl group in methylheptane isomers affect their combustion characteristics?
A3: The location of the methyl substitution on the alkane chain significantly influences the distribution of intermediate species and combustion products. For example, flames of this compound and 3-methylheptane, when compared at the same conditions, exhibit different concentrations of key species such as alkenes, alkynes, aldehydes, and dienes [].
Q4: What surrogate mixtures have been proposed to study the combustion of jet fuels containing this compound?
A4: Researchers have used surrogates comprising n-decane, iso-octane, decalin, n-propylcyclohexane, n-propylbenzene, and tetralin to simulate the combustion kinetics of jet fuels containing this compound [].
Q5: How does the use of zeolites like HY and HZSM-5 impact the catalytic cracking of this compound?
A5: The choice of zeolite significantly influences the product distribution during the cracking of this compound. HZSM-5 tends to produce smaller fragments compared to HY []. Additionally, the ratio of branched to linear paraffins in the product stream is strongly affected by both the catalyst type and the feedstock used [, ].
Q6: Can the product distribution from the cracking of this compound over a mixture of HY and HZSM-5 zeolites be predicted?
A6: While the overall product distribution by carbon number can be reasonably approximated by summing the contributions of individual catalysts, deviations are observed for specific distributions of paraffins, olefins, and aromatics. This suggests the occurrence of hydrogen transfer and isomerization processes within the zeolite mixture [, ].
Q7: What microorganisms are potentially involved in the biodegradation of iso-alkane mixtures containing this compound?
A7: Studies point to members of the Peptococcaceae family as key players in the degradation of iso-alkanes like this compound in methanogenic environments [, ].
Q8: What is the molecular formula and weight of this compound?
A8: The molecular formula of this compound is C8H18, and its molecular weight is 114.23 g/mol.
Q9: Are there spectroscopic techniques for identifying this compound?
A9: Yes, techniques like gas chromatography coupled with mass spectrometry (GC-MS) are commonly used to identify and quantify this compound in complex mixtures, such as fuel samples [, ].
Q10: Are there studies on the adsorption behavior of this compound on different materials?
A10: Yes, studies have investigated the adsorption of this compound on materials like polyvinylidene chloride-based microporous activated carbon. These studies shed light on the factors influencing selective adsorption, such as structural features of the material, steric parameters, diffusion conditions, and CH/π interactions [].
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